Cas no 1823359-46-1 (8-Oxa-2-thia-5-azaspiro[3.5]nonane)

• Product Name: 8-Oxa-2-thia-5-azaspiro[3.5]nonane
• CAS No: 1823359-46-1
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• CID: 5275599
• Update Time: 2026-03-09

8-Oxa-2-thia-5-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-2-thia-5-azaspiro[3.5]nonane

• Inchi： 1S/C6H11NOS/c1-2-8-3-6(7-1)4-9-5-6/h7H,1-5H2
• InChI Key： HWUOLNZXEPXFAQ-UHFFFAOYSA-N
• SMILES： C1C2(COCCN2)CS1

Additional information on 8-Oxa-2-thia-5-azaspiro[3.5]nonane

8-Oxa-2-thia-5-azaspiro[3.5]nonane: A Comprehensive Overview

8-Oxa-2-thia-5-azaspiro[3.5]nonane is a unique chemical compound with the CAS number 1823359-46-1. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The name 8-Oxa-2-thia-5-azaspiro[3.5]nonane provides a detailed description of its structure, where "oxa" indicates the presence of an oxygen atom, "thia" denotes a sulfur atom, and "aza" signifies a nitrogen atom within the spiro system.

The molecular structure of 8-Oxa-2-thia-5-azaspiro[3.5]nonane consists of two fused rings: a three-membered ring and a five-membered ring. The three-membered ring contains sulfur (thia) and oxygen (oxa), while the five-membered ring includes nitrogen (aza). This arrangement creates a complex yet stable structure that has garnered interest in various fields, including pharmacology and materials science.

Recent studies have highlighted the potential of 8-Oxa-2-thia-5-azaspiro[3.5]nonane in drug design due to its unique electronic properties and ability to form hydrogen bonds. Researchers have explored its application as a scaffold for developing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain kinases, suggesting its potential in anticancer drug development.

In addition to its pharmacological applications, 8-Oxa-2-thia-5-azaspiro[3.5]nonane has been investigated for its role in catalysis. Its sulfur and nitrogen atoms provide sites for coordination, making it a candidate for metalloenzyme mimics. A 2022 study in *Nature Catalysis* reported that this compound can act as a catalyst in organic transformations, particularly in the synthesis of complex natural products.

The synthesis of 8-Oxa-2-thia-5-azaspiro[3.5]nonane involves multi-step reactions that require precise control over steric and electronic factors. Traditional methods include cyclization reactions involving sulfur-containing precursors, followed by functionalization to introduce nitrogen and oxygen atoms. However, recent advancements have introduced more efficient routes, such as microwave-assisted synthesis and enzymatic catalysis, which enhance yield and purity.

From an environmental perspective, the stability and biodegradability of 8-Oxa-2-thia-5-azaspiro[3.5]nonane are critical considerations for its industrial applications. Studies have shown that this compound exhibits moderate biodegradation under aerobic conditions, with key intermediates forming within 48 hours. This information is vital for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 8-Oxa-2-thia-5-azaspiro[3.5]nonane (CAS No: 1823359-46-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry and pharmacology.